(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-methylsulfanylpyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H23NO4S/c1-20-14-9-12(10-15(21-2)17(14)22-3)5-6-16(19)18-8-7-13(11-18)23-4/h5-6,9-10,13H,7-8,11H2,1-4H3/b6-5+
• InChI Key: GGCSLBCIOLGVCR-AATRIKPKSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCC(C2)SC
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CCC(C2)SC
• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol

Description

(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antibacterial and Antifungal Activity

A study conducted by Ashok, D. et al. (2014) demonstrated the antimicrobial activity of (E)-1-aryl-3-[2-(pyrrolidin-1-yl)quinolin-3-yl]prop-2-en-1-ones, synthesized through Claisen-Schmidt condensation. These compounds showed significant antibacterial and antifungal properties against various strains, including Staphylococcus aureus and Escherichia coli (Ashok, D. et al., 2014).

Synthesis and Biological Evaluation as Anticancer Agents

Ali, K. A. et al. (2017) synthesized and evaluated a series of heterocycles with a trimethoxy phenyl scaffold as Combretastatin analogues for their anticancer properties. The study found promising results against various cancer cell lines, highlighting the potential of these compounds as anticancer agents (Ali, K. A. et al., 2017).

Application in Molecular Docking and Anticancer Studies

Ayati, A. et al. (2018) conducted a study on 4-amino-5-cinnamoylthiazoles as chalcone-like anticancer agents, where the pyrrolidine derivative showed significant activity against HepG2 cancer cells. This study underlines the importance of such compounds in cancer research, particularly in molecular docking and developing new therapeutic agents (Ayati, A. et al., 2018).

Synthesis and Application in Photophysical Studies

Suwunwong, T. et al. (2011) focused on synthesizing heteroaryl chalcones and investigating their fluorescent properties. The study found that the position of methoxy groups in these compounds significantly affects their fluorescent characteristics, which could be relevant in designing materials with specific optical properties (Suwunwong, T. et al., 2011).

Antioxidant Activity and Low Toxicity

Ineu, R. et al. (2012) explored the antioxidant activity and toxicity of a related compound, (E)-1-(1-(methylthio)-1-(selenopheny) hept-1-en-2-yl) pyrrolidin-2-one. The compound showed promising antioxidant activity and low toxicity, suggesting potential beneficial effects against oxidative damage (Ineu, R. et al., 2012).